Cas no 88488-70-4 (2,4-Pentanedione, 1-(3-methoxyphenyl)-)

• Product Name: 2,4-Pentanedione, 1-(3-methoxyphenyl)-
• CAS No: 88488-70-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 630852
• PubChem ID: 13201808
• Update Time: 2025-04-19

2,4-Pentanedione, 1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)pentane-2,4-dione
• 88488-70-4
• DTXSID10527036
• SCHEMBL2209808

• Inchi： 1S/C12H14O3/c1-9(13)6-11(14)7-10-4-3-5-12(8-10)15-2/h3-5,8H,6-7H2,1-2H3
• InChI Key： NNSBMAYHYJVWNR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CC(CC(C)=O)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų